Cas no 647834-01-3 (2-Thiophenecarboxamide, 3-hydroxy-N-(phenylmethyl)-)

• Product Name: 2-Thiophenecarboxamide, 3-hydroxy-N-(phenylmethyl)-
• CAS No: 647834-01-3
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 417173
• PubChem ID: 54704139
• Update Time: 2025-04-19

2-Thiophenecarboxamide, 3-hydroxy-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 3-hydroxy-N-(phenylmethyl)-
• N-benzyl-3-hydroxythiophene-2-carboxamide
• HXIFLTKWJIEMSF-UHFFFAOYSA-N
• SCHEMBL3679663
• N-Benzyl-3-hydroxy-thiophene-2-carboxamide
• FT-0754339
• N-benzyl-3hydroxy-thiophene-2-carboxamide
• DTXSID50716048
• 647834-01-3

• Inchi： 1S/C12H11NO2S/c14-10-6-7-16-11(10)12(15)13-8-9-4-2-1-3-5-9/h1-7,14H,8H2,(H,13,15)
• InChI Key： HXIFLTKWJIEMSF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(NCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 49.33